Cas no 84771-33-5 (2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-)

2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)- is a chiral aziridine derivative featuring a triphenylmethyl (trityl) protecting group on the nitrogen atom. This compound is particularly valuable in asymmetric synthesis and peptide chemistry due to its stereochemical purity and the stability imparted by the trityl group. The aziridine ring serves as a versatile intermediate for nucleophilic ring-opening reactions, enabling the introduction of chiral centers in organic frameworks. Its (S)-configuration ensures enantioselective transformations, making it useful for constructing complex molecules with high optical purity. The trityl group facilitates selective deprotection under mild conditions, enhancing its utility in multi-step synthetic routes. This compound is commonly employed in pharmaceutical and agrochemical research.

2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)- structure

84771-33-5 structure

Product Name:2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-

CAS No:84771-33-5

MF:C₂₂H₁₉NO₂

MW:329.391765832901

MDL:MFCD32214870

CID:666331

PubChem ID:20165713

Update Time:2025-06-13

2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

- 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-
- 1-tritylaziridine-2-carboxylic acid
- (S)-1-Tritylaziridine-2-carboxylic acid
- SCHEMBL991996
- DTXSID30603240
- 84771-33-5
- SCHEMBL4047420
- BXSIPZGNIBVSLK-UHFFFAOYSA-N
- 1-tritylaziridine-2-carboxylicacid
- 1-(Triphenylmethyl)aziridine-2-carboxylic acid
- 1-Trityl-aziridine-2-carboxylic acid
- (2R)-1-(triphenylmethyl)aziridine-2-carboxylic acid
- 856629-10-2
- MDL： MFCD32214870
- Inchi： 1S/C22H19NO2/c24-21(25)20-16-23(20)22(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20H,16H2,(H,24,25)
- InChI Key： BXSIPZGNIBVSLK-UHFFFAOYSA-N
- SMILES： OC(C1CN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 329.141578849g/mol
Monoisotopic Mass: 329.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 40.3Å²

2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM526199-1g	(S)-1-Tritylaziridine-2-carboxylic acid	84771-33-5	97%	1g	$474	2025-08-06
eNovation Chemicals LLC	Y1101327-250mg	(S)-1-Tritylaziridine-2-carboxylic acid	84771-33-5	95%	250mg	$595	2025-08-06
eNovation Chemicals LLC	Y1101327-500mg	(S)-1-Tritylaziridine-2-carboxylic acid	84771-33-5	95%	500mg	$685	2025-08-06
eNovation Chemicals LLC	Y1101327-1g	(S)-1-Tritylaziridine-2-carboxylic acid	84771-33-5	95%	1g	$785	2025-08-06
1PlusChem	1P004S89-250mg	2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-	84771-33-5	97%	250mg	$130.00	2024-04-21
1PlusChem	1P004S89-1g	2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-	84771-33-5	97%	1g	$348.00	2024-04-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1691290-1g	(S)-1-Tritylaziridine-2-carboxylic acid	84771-33-5	98%	1g	￥4254.00	2025-08-06
1PlusChem	1P004S89-100mg	2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-	84771-33-5	97%	100mg	$77.00	2024-04-21
Ambeed	A1143048-100mg	(S)-1-Tritylaziridine-2-carboxylic acid	84771-33-5	97%	100mg	$106.0	2025-04-16
Ambeed	A1143048-250mg	(S)-1-Tritylaziridine-2-carboxylic acid	84771-33-5	97%	250mg	$178.0	2025-04-16

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Additional information on 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-

Comprehensive Overview of 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)- (CAS No. 84771-33-5)

2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)- is a specialized chiral compound widely utilized in organic synthesis and pharmaceutical research. With the CAS number 84771-33-5, this compound is recognized for its unique structural features, including an aziridine ring and a triphenylmethyl (trityl) protecting group. Its (S)-configuration makes it particularly valuable in asymmetric synthesis, where enantioselectivity is critical. Researchers often search for "chiral aziridine derivatives" or "trityl-protected amino acids" to explore its applications in drug development and catalysis.

The growing interest in green chemistry and sustainable synthesis has heightened the relevance of compounds like 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-. Its role in minimizing waste and improving reaction efficiency aligns with trends such as "atom economy" and "catalytic enantioselective reactions." Additionally, its potential in "peptide modification" and "bioconjugation" has attracted attention in biopharmaceutical circles, addressing queries like "how to introduce chiral centers in peptides" or "protecting groups for carboxylic acids."

From a technical perspective, the aziridine ring in this compound offers high reactivity due to ring strain, enabling selective bond-forming reactions. The trityl group provides steric protection, a feature frequently searched in "sterically hindered amino acids" discussions. This dual functionality makes CAS 84771-33-5 a versatile intermediate for constructing complex molecules, particularly in "small-molecule drug discovery" and "enzyme inhibitor design."

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)-. Researchers often inquire about "chiral purity analysis" or "stability under acidic conditions," reflecting its sensitivity and storage requirements. The compound’s stability in organic solvents like dichloromethane and tetrahydrofuran is also a frequent topic in synthesis forums.

In summary, 2-Aziridinecarboxylic acid, 1-(triphenylmethyl)-, (S)- (CAS 84771-33-5) bridges fundamental research and industrial applications, answering modern demands for "highly selective synthetic routes" and "chiral building blocks." Its alignment with trends like "precision medicine" and "catalysis innovation" ensures its continued relevance in scientific literature and patent filings.